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Compound of Interest

4-
Compound Name:
Methoxybenzenesulfonohydrazide

Cat. No. B157113

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-
Methoxybenzenesulfonohydrazide, a versatile reagent in organic synthesis with significant
potential in medicinal chemistry. This document outlines its physicochemical properties,
synthesis, and key applications, with a focus on detailed experimental protocols and
mechanistic pathways.

Physicochemical Properties

4-Methoxybenzenesulfonohydrazide is a white to off-white crystalline solid.[1][2] Its core
structure consists of a methoxy-substituted benzene ring linked to a sulfonohydrazide
functional group. This arrangement imparts a unique reactivity profile, making it a valuable
intermediate in various chemical transformations.[2][3]
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Property Value Reference(s)
CAS Number 1950-68-1 [2]
Molecular Formula C7H10N203S [2]
Molecular Weight 202.23 g/mol [4]
Melting Point 111-114 °C [4]
White to off-white crystalline
Appearance ] [2]
solid
N Soluble in polar solvents like
Solubility [21[5]

water and alcohols.

Synthesis and Purification

The synthesis of 4-Methoxybenzenesulfonohydrazide is typically achieved through the

reaction of 4-methoxybenzenesulfonyl chloride with hydrazine hydrate.[6]

Experimental Protocol: Synthesis of 4-

Methoxybenzenesulfonohydrazide

This protocol is adapted from the synthesis of the analogous compound, p-

toluenesulfonylhydrazide.[7]

Materials:

4-Methoxybenzenesulfonyl chloride

Hydrazine hydrate (85% solution in water)

Tetrahydrofuran (THF)

Water, distilled

Celite (optional, for filtration)

Methanol (for recrystallization)
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Procedure:

 In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and a
dropping funnel, dissolve 4-methoxybenzenesulfonyl chloride (1.0 eq.) in tetrahydrofuran.

e Cool the stirred mixture in an ice bath to 10-15 °C.

» Slowly add a solution of hydrazine hydrate (2.1 eq.) in water via the dropping funnel,
maintaining the internal temperature between 10-20 °C.

» After the addition is complete, continue stirring for an additional 15 minutes.
o Transfer the reaction mixture to a separatory funnel. The lower aqueous layer is discarded.

e The upper THF layer can be filtered through a bed of Celite to remove any suspended
impurities.

e The clear THF filtrate is then stirred vigorously while slowly adding two volumes of distilled
water to precipitate the product.

» The resulting white crystalline solid is collected by vacuum filtration, washed with distilled
water, and air-dried.

Purification:

For a higher purity product, the crude 4-Methoxybenzenesulfonohydrazide can be
recrystallized from hot methanol.[7] Dissolve the crude product in a minimal amount of hot
methanol, filter if necessary, and allow it to cool slowly to form crystals. The purified crystals are
then collected by filtration.
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4-Methoxybenzenesulfonyl Chloride

Hydrazine Hydrate

THF, Water

Nucleophilic Substitution —»> 4-Methoxybenzenesulfonohydrazide

4-Methoxybenzenesulfonohydrazide

Condensation Sulfonylhydrazone

Aldehyde or Ketone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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